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Compound of Interest

Compound Name:
1-(2-Hydroxy-5-

propylphenyl)ethanone

CAS No.: 1990-24-5

Cat. No.: B1283104

Get Quote

This document provides a comprehensive technical overview of the synthesis of 1-(2-Hydroxy-
5-propylphenyl)ethanone, a valuable intermediate in various fields of chemical research and

development. The primary synthetic route detailed herein is the Fries rearrangement, a robust

and widely utilized method for the preparation of hydroxyaryl ketones.

Synthetic Pathway Overview
The synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone is typically achieved through a two-

step process commencing with the readily available starting material, 4-propylphenol.

Esterification: The first step involves the acetylation of 4-propylphenol to form the

intermediate ester, 4-propylphenyl acetate. This reaction is commonly carried out using an

acetylating agent such as acetyl chloride or acetic anhydride.

Fries Rearrangement: The key transformation is the Fries rearrangement of 4-propylphenyl

acetate.[1] This reaction involves heating the phenolic ester in the presence of a Lewis acid

catalyst, most commonly aluminum chloride (AlCl₃).[2] The rearrangement selectively yields
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the ortho-acyl phenol, 1-(2-Hydroxy-5-propylphenyl)ethanone, as the major product, along

with a smaller amount of the para-isomer.

The overall synthetic workflow is depicted below.

Step 1: Esterification

Step 2: Fries Rearrangement

4-Propylphenol

4-Propylphenyl Acetate

Acetylation

Acetyl Chloride

1-(2-Hydroxy-5-propylphenyl)ethanone

Heat (Δ)

Aluminum Chloride (Catalyst)

Click to download full resolution via product page

Caption: Synthetic workflow for 1-(2-Hydroxy-5-propylphenyl)ethanone.

Experimental Protocols
The following protocols are adapted from established procedures for analogous compounds,

such as the synthesis of 1-(5-Fluoro-2-hydroxyphenyl)ethanone and 1-(2-Hydroxy-5-

methylphenyl)ethanone.[3][4]

2.1. Synthesis of 4-Propylphenyl Acetate (Intermediate)

Reagent Preparation: To a three-necked flask equipped with a stirrer and a dropping funnel,

add 4-propylphenol.
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Reaction Initiation: Cool the flask in an ice bath (0 °C) and slowly add acetyl chloride

dropwise with continuous stirring.

Reaction Progression: After the addition is complete, allow the mixture to warm to room

temperature (approx. 25 °C) and continue stirring for 2 hours.

Work-up and Isolation: Pour the reaction mixture onto crushed ice. The resulting solid

product is then extracted with a suitable organic solvent (e.g., ethyl acetate). The organic

phase is washed sequentially with water, a 10% sodium hydroxide solution, and again with

water. The organic layer is then dried over anhydrous sodium sulfate.

Purification: The solvent is removed by distillation under reduced pressure to yield the crude

4-propylphenyl acetate, which can be used in the next step without further purification.

2.2. Synthesis of 1-(2-Hydroxy-5-propylphenyl)ethanone (Final Product) via Fries

Rearrangement

Reaction Setup: In a 500 mL round-bottomed flask, place the 4-propylphenyl acetate

synthesized in the previous step.

Catalyst Addition: Slowly add anhydrous aluminum chloride to the flask. An exothermic

reaction may be observed.

Heating: Heat the reaction mixture in an oil bath to a temperature of 140-150 °C for 5-6

hours.[3] The progress of the reaction should be monitored by thin-layer chromatography

(TLC).

Quenching: After the reaction is complete, cool the flask and carefully quench the reaction

mixture by pouring it onto crushed ice.

Extraction: Extract the resulting solid product with ethyl acetate (2 x 50 mL).[3]

Washing: Wash the combined organic phases with a brine solution (2 x 15 mL) and dry over

anhydrous sodium sulfate.[3]

Purification: Remove the solvent by distillation under reduced pressure to obtain the crude

product. The crude product can be further purified by recrystallization from aqueous ethanol
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to afford the target compound, 1-(2-Hydroxy-5-propylphenyl)ethanone.[3]

Data Presentation
The following table summarizes key quantitative data for the compounds involved in the

synthesis. The yield is based on analogous, high-yielding Fries rearrangement reactions.[3]

Compoun
d

Molecular
Formula

Molecular
Weight (
g/mol )

Physical
State

Boiling
Point (°C)

Expected
Yield

CAS
Number

4-

Propylphen

ol

C₉H₁₂O 136.19
Solid/Liqui

d
232-234 - 644-35-9

4-

Propylphen

yl Acetate

C₁₁H₁₄O₂ 178.23 Liquid ~250 >95% 3555-96-2

1-(2-

Hydroxy-5-

propylphen

yl)ethanon

e

C₁₁H₁₄O₂ 178.23 Solid/Oil 145-147[5] ~90% 1990-24-5

Logical Relationships in Fries Rearrangement
The Fries rearrangement mechanism involves the formation of an acylium ion intermediate,

which then acts as an electrophile in an electrophilic aromatic substitution reaction on the

activated phenol ring. The selectivity for the ortho product is often favored at higher

temperatures, while lower temperatures can favor the para product.
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Caption: Logical steps in the Fries rearrangement mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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